![molecular formula C12H22NO5P B2744509 (2R,4R)-4-Dimethylphosphoryl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid CAS No. 2361609-89-2](/img/structure/B2744509.png)
(2R,4R)-4-Dimethylphosphoryl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- EN300-7430898 exhibits promising anticancer activity. Studies have shown that it selectively targets cancer cells, inhibiting their growth and inducing apoptosis. Researchers are investigating its potential as a novel chemotherapeutic agent against various malignancies, including breast, lung, and liver cancers .
- EN300-7430898 has demonstrated antihypertensive properties. It acts as an inhibitor of angiotensin-transforming enzyme (ACE), a key regulator of blood pressure. By modulating the renin-angiotensin-aldosterone system, it may offer an alternative approach to managing hypertension .
- The compound possesses strong antioxidant capabilities. It scavenges free radicals, protecting cells from oxidative stress. Researchers are exploring its potential in preventing age-related diseases and oxidative damage .
- EN300-7430898 exhibits anti-inflammatory effects by inhibiting pro-inflammatory cytokines. It may be useful in conditions such as rheumatoid arthritis and inflammatory bowel disease .
- Studies suggest that EN300-7430898 protects neurons from oxidative damage and neuroinflammation. Researchers are investigating its role in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- EN300-7430898 shows promise in managing metabolic syndrome. It improves insulin sensitivity, reduces lipid accumulation, and regulates glucose metabolism. Further research aims to explore its potential as an adjunct therapy for diabetes and obesity .
- The compound may benefit cardiovascular health by enhancing endothelial function and reducing atherosclerosis. Researchers are studying its effects on vascular tone and platelet aggregation .
- EN300-7430898’s unique structure makes it an interesting candidate for drug delivery systems. Its phosphorylated group allows targeted delivery to specific tissues or cells, improving therapeutic efficacy .
Anticancer Properties
Antihypertensive Effects
Antioxidant Activity
Anti-Inflammatory Potential
Neuroprotective Properties
Metabolic Syndrome Management
Cardiovascular Health
Drug Delivery Systems
properties
IUPAC Name |
(2R,4R)-4-dimethylphosphoryl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22NO5P/c1-12(2,3)18-11(16)13-7-8(19(4,5)17)6-9(13)10(14)15/h8-9H,6-7H2,1-5H3,(H,14,15)/t8-,9-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBKMPXKWUWYUNC-RKDXNWHRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(CC1C(=O)O)P(=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@@H](C[C@@H]1C(=O)O)P(=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22NO5P |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,4R)-4-Dimethylphosphoryl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.